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Compound of Interest

Compound Name:
4-(2,5-

difluorophenoxy)benzaldehyde

CAS No.: 959235-89-3

Cat. No.: B6149880

Get Quote

Executive Summary
This guide provides a comprehensive technical framework for the safe handling, storage, and

experimental application of 4-(2,5-difluorophenoxy)benzaldehyde (CAS: 959235-89-3). As a

fluorinated aromatic aldehyde, this compound serves as a critical intermediate in the synthesis

of agrochemicals and pharmaceutical active ingredients (APIs), particularly where metabolic

stability via fluorination is required.

While structurally robust, the aldehyde functionality combined with the lipophilic fluorinated

ether moiety presents specific handling challenges regarding oxidation sensitivity and potential

bioavailability. This document outlines self-validating protocols to ensure operator safety and

data integrity.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]
Understanding the physical state and reactivity profile is the first step in risk mitigation.
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Parameter Specification

Chemical Name 4-(2,5-Difluorophenoxy)benzaldehyde

CAS Number 959235-89-3

Molecular Formula C₁₃H₈F₂O₂

Molecular Weight 234.20 g/mol

Physical State
Off-white to pale yellow solid (or viscous oil

depending on purity)

Solubility
Soluble in DCM, THF, Ethyl Acetate; Insoluble in

water

Reactivity
Susceptible to auto-oxidation (Aldehyde

Carboxylic Acid)

Storage 2–8°C, Inert Atmosphere (Argon/Nitrogen)

Hazard Assessment & Toxicology (GHS)
Based on structural analogs (fluorinated benzaldehydes and diphenyl ethers), the following

GHS classifications are applied as a baseline safety standard.

Signal Word:WARNING

Hazard Class H-Code Hazard Statement

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.

STOT - SE H335
May cause respiratory

irritation.[1]

Aquatic Toxicity H411
Toxic to aquatic life with long-

lasting effects (Predicted).
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Toxicological Insight: The presence of the 2,5-difluorophenoxy moiety increases lipophilicity

(LogP ~3.5), facilitating dermal absorption. Unlike simple benzaldehyde, the fluorinated ether

linkage is metabolically stable, potentially prolonging systemic retention if absorbed.

Strategic Handling & Engineering Controls
Safety is not just about PPE; it is about engineering out the risk. The following hierarchy of

controls must be implemented.

Engineering Controls
Primary Containment: All weighing and transfer operations must be conducted within a

certified chemical fume hood with a face velocity of 0.5 m/s (100 fpm).

Inertion: Due to the aldehyde's sensitivity to oxidation, handle under a blanket of nitrogen or

argon.

Static Control: Use anti-static weighing boats and ground all glass vessels, as organic solids

can generate static charges leading to dispersion or ignition (if solvent vapors are present).

Personal Protective Equipment (PPE) Matrix
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Body Part Protection Level Material Specification

Hands Double Gloving

Inner: Nitrile (4 mil) Outer:

Nitrile (Extended Cuff, 8 mil) or

Butyl Rubber for prolonged

solvent exposure.

Eyes Impact/Splash

Chemical Safety Goggles

(ANSI Z87.1). Face shield

required if handling >10g in

solution.

Respiratory Vapor/Particulate

If fume hood is unavailable

(NOT RECOMMENDED), use

a half-mask respirator with

OV/P100 cartridges.

Body Dermal Barrier

Lab coat (Nomex/Cotton blend

preferred). Tyvek sleeves for

scale-up operations.

Experimental Protocols & Workflow
Diagram: Safe Handling Workflow
The following directed graph illustrates the critical decision points and flow from storage to

reaction.
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Critical Safety Checkpoints

Cold Storage (4°C)
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Anti-static protocols

Reaction Setup
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 Dissolve immed. 

Quench/Workup
(Controlled Exotherm)

Waste Disposal
(Halogenated Organic)
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Figure 1: Operational workflow emphasizing thermal equilibration and inert handling to prevent

degradation and exposure.

Reaction Setup Protocol (Standard Operating
Procedure)
Objective: Use of 4-(2,5-difluorophenoxy)benzaldehyde in a reductive amination or

nucleophilic addition.
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Equilibration: Remove the container from the refrigerator and allow it to warm to room

temperature inside a desiccator or sealed bag. Causality: Opening a cold bottle introduces

atmospheric moisture, which hydrates the aldehyde and accelerates oxidation.

Solvent Degassing: Sparge the reaction solvent (e.g., DCM, THF) with nitrogen for 15

minutes prior to dissolution.

Charging:

Place the reaction vessel under a positive pressure of nitrogen.

Add the solid aldehyde quickly via a powder funnel.

Rinse the funnel immediately with the degassed solvent.

Monitoring: Monitor reaction progress via TLC (UV active) or LC-MS. Note: The aldehyde

proton is distinct (~10 ppm) in NMR; its disappearance confirms conversion.

Emergency Response Protocols
Spill Management Decision Tree

Spill Detected State?

Solid/Powder

Solution

Dampen with inert oil/solvent
to suppress dust

Absorb with Vermiculite
or Chem-Pads

Double Bag (HazWaste)
Scrub surface with soap/water

Click to download full resolution via product page

Figure 2: Logic flow for mitigating spills, prioritizing dust suppression for solids.

First Aid Measures
Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. The

fluorine substitution may cause delayed pulmonary irritation.
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Skin Contact: Wash with soap and water for 15 minutes. Do not use organic solvents

(ethanol/acetone) to clean skin, as they enhance the transdermal transport of the fluorinated

compound.

Eye Contact: Rinse with water for 15 minutes, lifting eyelids. Consult an ophthalmologist.

Waste Management
Disposal must comply with local environmental regulations (e.g., RCRA in the US).

Classification: Halogenated Organic Solvent Waste.

Segregation: Do not mix with strong oxidizers or acids.

Labeling: Must be clearly labeled "Contains Fluorinated Aromatics."

Destruction: High-temperature incineration with flue gas scrubbing (to capture HF) is the

required method for fluorinated organics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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